Cas no 32585-91-4 (methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate
• CAS No: 32585-91-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD20692862
• CID: 2092624
• PubChem ID: 13046810
• Update Time: 2025-08-05

methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(1H-pyrrol-2-yl)acrylate
• 3-(1H-Pyrrol-2-yl)-acrylic acid methyl ester
• (E)-3-(1H-pyrrol-2-yl)-acrylic acid ethyl ester
• (E)-methyl 3-(1H-p rrol-2-yl)acrylate
• 2-((E)-2-carbomethoxyethen-1-yl)pyrrole
• methyl (E)-3-(1H-pyrrol-2-yl)acrylate
• methyl 3-(2(1H)-pyrrolyl)prop-2-enoate
• methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate
• DTXCID00657679
• Methyl 3-(1h-pyrrol-2-yl)acrylate
• DTXSID20706931
• Z1623872261
• SCHEMBL6383870
• AKOS017531485
• 997-162-6
• MFCD20692862
• Methyl (E)-3-(1H-pyrrol-2-yl)prop-2-enoate
• EN300-126203
• 49616-56-0
• 2-Propenoic acid, 3-(1H-pyrrol-2-yl)-, methyl ester, (E)-
• CS-0451045
• 32585-91-4
• SCHEMBL12728959
• methyl 3-(1H-pyrrol-2-yl)prop-2-enoate
• EN300-1455877

• MDL： MFCD20692862
• Inchi： 1S/C8H9NO2/c1-11-8(10)5-4-7-3-2-6-9-7/h2-6,9H,1H3
• InChI Key： FWODYBSMOMHLDY-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC1=CC=CN1)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09000
• LogP: 1.20090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate

Methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate: A Comprehensive Overview

Methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate, identified by the CAS registry number 32585-91-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as a methyl ester derivative, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the realm of conjugated systems and polymer chemistry.

The molecular structure of methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate is characterized by a conjugated enone system, which contributes to its electronic properties. This feature makes it a valuable component in the synthesis of conjugated polymers, which are widely used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of the pyrrole ring further enhances its reactivity, making it a versatile building block for constructing complex molecular architectures.

Recent research has focused on the synthesis and characterization of derivatives of methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enoate. For instance, studies have explored its use as a monomer in the preparation of doped polymers, which exhibit improved electrical conductivity. These polymers have potential applications in flexible electronics and sensors, where high conductivity and mechanical flexibility are essential.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored, with promising results in enhancing reaction efficiency and selectivity. This highlights its versatility across different chemical disciplines.

The synthesis of methyl (2E)-3-(1H-pyrrol-2-yl)prop-2-enolate typically involves a combination of nucleophilic acyl substitution and conjugate addition reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing.

In terms of physical properties, this compound exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for various laboratory-scale reactions. The compound's stability under ambient conditions further enhances its practicality for industrial applications.

The application of methyl (2E)-3-(1H-pyrrol-2-enolate) extends beyond traditional chemical synthesis. It has been employed as a precursor in the preparation of bioactive molecules, particularly those with potential pharmacological activity. Recent studies have explored its role in drug delivery systems, where its ability to form stable complexes with therapeutic agents has shown promise.

In conclusion, methyl (2E)-3-(1H-pyrrolidinyl)propenoyl ester, or CAS No. 32585–91–4, stands out as a multifaceted compound with diverse applications across multiple scientific domains. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical landscape is expected to grow further.